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Compound of Interest

Compound Name: Acetyl Perisesaccharide C

Cat. No.: B2683716 Get Quote

An In-depth Technical Guide to Acetyl
Perisesaccharide C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl Perisesaccharide C is a complex oligosaccharide isolated from the root barks of

Periploca sepium. This document provides a comprehensive overview of its known physical

and chemical properties, experimental protocols for its isolation and characterization, and

insights into its potential biological activities. The information presented herein is intended to

serve as a valuable resource for researchers engaged in natural product chemistry,

pharmacology, and drug discovery.

Physical and Chemical Properties
While specific experimentally determined physical properties for Acetyl Perisesaccharide C
are not widely published, data for closely related oligosaccharides isolated from Periploca

sepium provide valuable insights. The following table summarizes the key known and predicted

physicochemical properties of Acetyl Perisesaccharide C.
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Property Value Source/Notes

Molecular Formula C₃₇H₆₂O₁₈ ---

Molecular Weight 794.88 g/mol ---

CAS Number 110764-09-5 ---

Appearance Solid
Inferred from related

compounds.

Solubility
Soluble in methanol, ethanol;

sparingly soluble in water.

Based on typical solubility of

similar oligosaccharides.

Predicted Boiling Point 810.6 ± 65.0 °C Computational prediction.

Storage
Store at 2-8°C in a dry, dark

place.

Recommended for maintaining

stability.

Experimental Protocols
The isolation and structural elucidation of Acetyl Perisesaccharide C and its analogues from

Periploca sepium involve a multi-step process combining chromatographic separation and

spectroscopic analysis. The following is a generalized experimental protocol based on

published methodologies for oligosaccharides from this plant.

Isolation and Purification of Acetyl Perisesaccharide C
A general workflow for the isolation and purification of oligosaccharides from Periploca sepium

is outlined below.
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Isolation and Purification Workflow

Dried root barks of Periploca sepium

Extraction with 95% Ethanol

Crude Extract

Suspension in H2O and Partition with Ethyl Acetate

Aqueous Layer

Macroporous Resin Column Chromatography

Elution with gradient of H2O/EtOH

Oligosaccharide-rich Fractions

Repeated Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Pure Acetyl Perisesaccharide C

Click to download full resolution via product page

Caption: General workflow for the isolation of Acetyl Perisesaccharide C.
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Methodology:

Extraction: The air-dried and powdered root barks of Periploca sepium are extracted

exhaustively with 95% ethanol at room temperature. The solvent is then evaporated under

reduced pressure to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with ethyl

acetate. The aqueous layer, containing the polar oligosaccharides, is collected.

Preliminary Fractionation: The aqueous extract is subjected to column chromatography on a

macroporous resin (e.g., HP-20) and eluted with a gradient of water and ethanol to afford

several fractions.

Chromatographic Separation: The oligosaccharide-containing fractions are further purified by

repeated column chromatography on silica gel and Sephadex LH-20.

Final Purification: The final purification is achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure Acetyl Perisesaccharide C.

Structural Elucidation
The structure of Acetyl Perisesaccharide C is determined through a combination of

spectroscopic techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are conducted to establish the sequence and linkage of the

monosaccharide units, as well as the position of the acetyl group. While the specific NMR

data for Acetyl Perisesaccharide C is not readily available in public databases, analysis of

related perisesaccharides indicates characteristic chemical shifts for the sugar protons and

carbons.

Biological Activity and Signaling Pathways
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Compounds isolated from Periploca sepium have demonstrated a range of biological activities,

including immunosuppressive and insecticidal effects. While the specific biological profile of

Acetyl Perisesaccharide C is still under investigation, related compounds from the same plant

offer clues to its potential mechanism of action.

Potential Immunosuppressive Activity
Periplocoside E, a pregnane glycoside also found in Periploca sepium, has been shown to

inhibit T-cell activation. This effect is mediated through the suppression of the Extracellular

signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK) signaling pathways, which

are critical for T-cell proliferation and cytokine production. It is plausible that Acetyl
Perisesaccharide C may exert similar immunomodulatory effects.
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Potential Immunosuppressive Signaling Pathway
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Caption: Hypothesized immunosuppressive mechanism of Acetyl Perisesaccharide C.
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Potential Insecticidal Activity
Several oligosaccharides and glycosides from Periploca sepium have been reported to

possess insecticidal properties. The precise mechanisms are not fully elucidated but may

involve the disruption of critical physiological processes in insects. Further research is

warranted to explore the potential of Acetyl Perisesaccharide C as a natural insecticide.

Conclusion
Acetyl Perisesaccharide C represents a structurally complex natural product with potential for

significant biological activity. This technical guide provides a foundational understanding of its

chemical and physical properties, along with methodologies for its study. Further investigation

into its pharmacological effects and mechanisms of action is crucial to unlock its full therapeutic

or agrochemical potential. The information and experimental frameworks provided herein are

intended to facilitate and inspire future research in this promising area.

To cite this document: BenchChem. [Physical and chemical properties of Acetyl
Perisesaccharide C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2683716#physical-and-chemical-properties-of-acetyl-
perisesaccharide-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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